Cas no 2171643-81-3 (1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol)

• Product Name: 1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol
• CAS No: 2171643-81-3
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6029207
• PubChem ID: 165597741
• Update Time: 2025-10-28

1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol
• 2171643-81-3
• EN300-1646398

• Inchi： 1S/C13H25NO2/c1-11(2)4-3-5-13(15,10-11)12(14)6-8-16-9-7-12/h15H,3-10,14H2,1-2H3
• InChI Key： YWVCDGGSIVQIGL-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C1)C1(CCOCC1)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol

Recent Advances in the Study of 1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol (CAS: 2171643-81-3)

The compound 1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol (CAS: 2171643-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclohexanol core and an aminooxane moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary in vitro studies have demonstrated its ability to interact with certain enzyme systems, particularly those involved in inflammatory pathways. Researchers have hypothesized that this interaction could be leveraged to develop novel anti-inflammatory agents. The compound's structural flexibility and the presence of functional groups amenable to chemical modification make it an attractive candidate for further optimization.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers detailed a scalable synthetic route for 1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol. The study highlighted the use of asymmetric catalysis to achieve high enantiomeric purity, a critical factor in ensuring the compound's pharmacological efficacy. The synthetic approach also addressed previous challenges related to yield and reproducibility, paving the way for larger-scale production and further preclinical evaluation.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a central nervous system (CNS) agent. The researchers conducted a series of in vivo experiments to assess its blood-brain barrier permeability and neuroprotective effects. The results indicated that 1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol exhibits favorable pharmacokinetic properties, including adequate bioavailability and low toxicity, making it a viable candidate for CNS-targeted therapies.

Despite these promising findings, challenges remain in fully understanding the compound's mechanism of action and its broader therapeutic potential. Ongoing research aims to identify specific molecular targets and elucidate the structure-activity relationships (SAR) that govern its biological effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(4-aminooxan-4-yl)-3,3-dimethylcyclohexan-1-ol represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural attributes, combined with emerging evidence of its pharmacological activities, position it as a promising candidate for further development. Future studies will likely focus on optimizing its therapeutic profile and exploring its potential in treating a range of diseases, from inflammatory disorders to neurodegenerative conditions.